molecular formula C10H11N3O3S B8692263 3-((5-Nitrobenzothiazol-2-yl)amino)propanol CAS No. 77595-04-1

3-((5-Nitrobenzothiazol-2-yl)amino)propanol

Cat. No.: B8692263
CAS No.: 77595-04-1
M. Wt: 253.28 g/mol
InChI Key: MPGURZXMIVWAPS-UHFFFAOYSA-N
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Description

3-((5-Nitrobenzothiazol-2-yl)amino)propanol is a useful research compound. Its molecular formula is C10H11N3O3S and its molecular weight is 253.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

77595-04-1

Molecular Formula

C10H11N3O3S

Molecular Weight

253.28 g/mol

IUPAC Name

3-[(5-nitro-1,3-benzothiazol-2-yl)amino]propan-1-ol

InChI

InChI=1S/C10H11N3O3S/c14-5-1-4-11-10-12-8-6-7(13(15)16)2-3-9(8)17-10/h2-3,6,14H,1,4-5H2,(H,11,12)

InChI Key

MPGURZXMIVWAPS-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1[N+](=O)[O-])N=C(S2)NCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 21 parts of N-(2-chloro-5-nitrophenyl)-N'-(3-hydroxypropyl)thiourea, 10 parts of potassium carbonate and 180 parts of N,N-dimethylformamide is stirred and refluxed for 30 minutes. After cooling, 300 parts of water are added and the product is allowed to crystallize. It is filtered off and washed with water, yielding 13.3 parts (72.2%) of 3-[(5-nitro-2-benzothiazolyl)amino]-1-propanol; mp. 140°-144° C.
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